Cas no 862174-60-5 ((1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid)

• Product Name: (1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid
• CAS No: 862174-60-5
• MF: C₇H₈O₄
• MW: 156.136022567749
• MDL: MFCD27665436
• CID: 662241
• PubChem ID: 46928336
• Update Time: 2025-04-19

(1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Oxabicyclo[2.2.1]heptane-5-carboxylic acid, 3-oxo-, (1R,4R,5R)-
• (1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid
• (4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid
• SCHEMBL2839810
• CS-D1190
• 67886-35-5
• Rel-(1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid
• 862174-60-5

• MDL： MFCD27665436
• Inchi： 1S/C7H8O4/c8-6(9)4-1-3-2-5(4)7(10)11-3/h3-5H,1-2H2,(H,8,9)/t3-,4-,5-/m1/s1
• InChI Key： YWHQIVJPIBHBSV-UOWFLXDJSA-N
• SMILES： O1C([C@@H]2C[C@H]1C[C@H]2C(=O)O)=O

Computed Properties

• Exact Mass: 156.04200
• Monoisotopic Mass: 156.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2
• XLogP3: -0.1

Experimental Properties

• PSA: 63.60000
• LogP: 0.02260

(1R,4R,5R)-3-oxo-2-oxabicyclo[2.2.1]heptane-5-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones